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Compound of Interest

Compound Name: 4-Methyl-2-pentene

Cat. No.: B213027

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System
(GHS) of Classification and Labelling for 4-Methyl-2-pentene. The information herein is
compiled from publicly available safety data sheets and chemical databases. It is intended to
provide researchers, scientists, and drug development professionals with the necessary
information for the safe handling, storage, and use of this chemical.

GHS Classification Summary

4-Methyl-2-pentene is classified as a hazardous chemical under the GHS. The primary
hazards are associated with its flammability and potential health effects upon contact or
inhalation. The GHS classification is summarized in the table below.
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Hazard Class Category Hazard Statement
o H225: Highly flammable liquid
Flammable Liquids 2
and vapour
o H304: May be fatal if
Aspiration Hazard 1 )
swallowed and enters airways
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation
o H312: Harmful in contact with
Acute Toxicity (Dermal) 4 )
skin
Acute Toxicity (Inhalation) 4 H332: Harmful if inhaled

Specific target organ toxicity —

Single exposure

H335: May cause respiratory
irritation

GHS Pictograms:

lw.Flamels.Health Hazard«.Exclamation Mark

Signal Word: Danger

Precautionary Statements

The following precautionary statements are recommended for handling 4-Methyl-2-pentene:
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Type Code Precautionary Statement

Keep away from heat, hot

surfaces, sparks, open flames

Prevention P210 o
and other ignition sources. No
smoking.[1]

Keep container tightly closed.

P233 P S

[1]
Ground and bond container

P240 o _

and receiving equipment.[1]
Use explosion-proof

P241 electrical/ventilating/lighting

equipment.[1]

p242 Use non-sparking tools.[1]

Take action to prevent static
pP243 _

discharges.[1]

Avoid breathing

P261 dust/fume/gas/mist/vapours/sp

ray.[1]
Use only outdoors or in a well-

pP271 .

ventilated area.[1]
Wear protective

P280 gloves/protective clothing/eye

protection/face protection.[1]
IF SWALLOWED: Immediately

Response P301+P310 call a POISON
CENTER/doctor.[2]

P331 Do NOT induce vomiting.[2]

IF ON SKIN (or hair): Take off
immediately all contaminated

P303+P361+P353

clothing. Rinse skin with

water/shower.[1]
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IF INHALED: Remove person
P304+P340 to fresh air and keep

comfortable for breathing.[2]

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[2]

Call a POISON
pP312 CENTER/doctor if you feel

unwell.

If skin irritation occurs: Get

P332+P313 _ _ _
medical advice/attention.[2]
If eye irritation persists: Get
P337+P313
medical advice/attention.
Take off contaminated clothing
P362+P364 )
and wash it before reuse.
In case of fire: Use dry
chemical, carbon dioxide,
P370+P378
water spray or alcohol-
resistant foam to extinguish.
Store in a well-ventilated
Storage P403+P235
place. Keep cool.[2]
P405 Store locked up.
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.[3]

Physical and Chemical Properties

The following table summarizes key physical and chemical properties of 4-Methyl-2-pentene.
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Property Value
Molecular Formula CeH12
Molecular Weight 84.16 g/mol
Appearance Colorless liquid
Boiling Point 57-58 °C

Flash Point -28t0-32 °C
Specific Gravity ~0.67
Solubility in Water Insoluble

Experimental Protocols for GHS Classification

The GHS classification of a chemical is determined through a series of standardized
experimental protocols. The following sections describe the methodologies, based on OECD
Test Guidelines, that would be used to determine the hazards of a substance like 4-Methyl-2-
pentene.

Flammable Liquids (OECD TG 115)

The classification of a liquid as flammable is based on its flash point and initial boiling point.

o Flash Point Determination: The flash point is the lowest temperature at which a liquid gives
off sufficient vapor to form an ignitable mixture with air. It is typically determined using a
closed-cup apparatus (e.g., Pensky-Martens or Abel). The liquid is heated at a slow, constant
rate, and an ignition source is periodically introduced into the vapor space. The temperature
at which a flash is observed is recorded as the flash point.

« Initial Boiling Point Determination: The initial boiling point is the temperature at which the first
bubble of vapor appears from the liquid as it is heated under standard pressure. This is
determined using distillation apparatus according to methods such as OECD TG 103.

For 4-Methyl-2-pentene, with a flash point below 23°C and an initial boiling point above 35°C,
it falls into Category 2 for flammable liquids.
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Acute Toxicity (OECD TG 401, 402, 403)

Acute toxicity testing determines the adverse effects occurring within a short time of
administration of a single dose of a substance.

o Oral Toxicity (OECD TG 401): This test involves the administration of the substance by
gavage to fasted animals (typically rats) in graduated doses. The animals are observed for
up to 14 days for signs of toxicity and mortality. The LD50 (the dose causing death in 50% of
the animals) is then calculated.

o Dermal Toxicity (OECD TG 402): The substance is applied to the shaved skin of animals
(typically rats or rabbits) for 24 hours. The animals are observed for signs of toxicity and
mortality over 14 days to determine the dermal LD50.

 Inhalation Toxicity (OECD TG 403): Animals (typically rats) are exposed to the substance as
a vapor, mist, or dust in an inhalation chamber for a defined period (usually 4 hours).
Observations for toxicity and mortality are made over 14 days to determine the LC50 (the
concentration causing death in 50% of the animals).

While specific LD50/LC50 data for 4-Methyl-2-pentene are not readily available, its
classification as Category 4 for dermal and inhalation toxicity indicates that it is harmful through
these routes of exposure.

Skin and Eye Irritation (OECD TG 404, 405)

These tests evaluate the potential of a substance to cause reversible or irreversible damage to
the skin and eyes.

 Skin Irritation/Corrosion (OECD TG 404): A small amount of the substance is applied to a
patch of shaved skin on an animal (typically a rabbit). The area is observed for signs of
erythema (redness) and edema (swelling) at specified intervals over a period of up to 14
days. The severity of the reactions is scored to determine the irritation potential. The
classification of 4-Methyl-2-pentene as Category 2 indicates it causes skin irritation.

e Eye Irritation/Corrosion (OECD TG 405): A small amount of the substance is instilled into the
conjunctival sac of one eye of an animal (typically a rabbit), with the other eye serving as a
control. The eyes are examined for corneal opacity, iritis, and conjunctival redness and
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chemosis (swelling) at specific intervals. The scores for these effects are used to classify the
substance. The classification as Category 2A indicates that 4-Methyl-2-pentene causes
serious eye irritation.

Aspiration Hazard (Based on GHS criteria)

Aspiration is the entry of a liquid or solid chemical directly through the oral or nasal cavity, or
indirectly from vomiting, into the trachea and lower respiratory system.

The classification for aspiration hazard is primarily based on human evidence and the
physicochemical properties of the substance, particularly its kinematic viscosity. For
hydrocarbons like 4-Methyl-2-pentene, a kinematic viscosity of < 20.5 mm?/s at 40°C is a key
criterion for classification in Category 1. This indicates that the substance may be fatal if
swallowed and enters the airways.

Specific Target Organ Toxicity — Single Exposure (STOT-
SE) (OECD TG 407)

This hazard class covers specific, non-lethal target organ toxicity arising from a single exposure
to a substance.

The determination of STOT-SE involves the evaluation of all available data, including human
case reports and animal studies. In animal studies, such as a 28-day repeated dose study
(OECD TG 407), evidence of significant functional or morphological changes in a specific organ
system that are not secondary to other toxic effects would lead to classification. The
classification of 4-Methyl-2-pentene in Category 3 for respiratory tract irritation is based on
evidence that a single exposure can cause transient irritation of the respiratory system.

Toxicity and Ecotoxicity Data

Quantitative toxicity and ecotoxicity data for 4-Methyl-2-pentene are limited in publicly
available literature. The tables below reflect the available information.

Toxicological Data
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Endpoint Species Route Value Classification
Acute Oral Data not ) -
o ) Oral No data available  Not classified
Toxicity available
Category 4
Acute Dermal Data not ) )
L ) Dermal No data available  (Harmful in
Toxicity available ) )
contact with skin)
) Category 4
Acute Inhalation Data not ) ) )
o ] Inhalation No data available  (Harmful if
Toxicity available )
inhaled)
Category 2
Skin Irritation Rabbit Dermal Irritant (Causes skin
irritation)
Category 2A
Eye Irritation Rabbit Ocular Severe irritant (Causes serious
eye irritation)
Ecotoxicity Data
Endpoint Species Duration Value Classification
Acute toxicity to Data not ) -
i ] - No data available  Not classified
fish available
Acute toxicity to
_ Data not , N
aguatic ) - No data available  Not classified
) available
invertebrates
o Data not _ -
Toxicity to algae ) - No data available  Not classified
available

Due to its insolubility in water, 4-Methyl-2-pentene is not expected to pose a significant hazard
to the aquatic environment through dissolution. However, spills should be prevented from
entering waterways.

Visualized GHS Classification Workflow
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The following diagram illustrates the general workflow for classifying a chemical according to
the GHS.

Substance Identification
(4-Methyl-2-pentene)

\

Data Collection
(Physicochemical, Toxicological, Ecotoxicological)

Hazard Identification

valuate Evaluate Evaluate

Physical Hazards Health Hazards Environmental Hazards

v v v
Flammable Liquid Acute Toxicity . - Aspiration Hazard STOT-SE . -
(Flash Point & Boiling Point) (Oral, Dermal, Inhalation) Skin/Eye Iritation (Viscosity) (Respiratory Irritation) Aquatic Toxicity
> <
_— Classification T
<| (Assign Hazard Class & Category) |)

Flammable Acute Tox. STOT-SE Agquatic

Not Classified

Category 2 Category 4 Category 2 Category 2A Category 1 Category 3

Hazard Communication
(Label Elements: Pictogram, Signal Word, H/P Statements)
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Caption: GHS classification workflow for a chemical substance.

Conclusion

4-Methyl-2-pentene is a highly flammable liquid that poses several health hazards, including
aspiration toxicity, skin and eye irritation, and respiratory tract irritation. It is crucial that all
personnel handling this substance are fully aware of its GHS classification and adhere to the
recommended precautionary statements to ensure a safe working environment. While specific
guantitative toxicity data is limited, the existing classifications warrant careful handling and the
use of appropriate personal protective equipment. Further research into the toxicological and
ecotoxicological properties of 4-Methyl-2-pentene would be beneficial for a more
comprehensive risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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